Cas no 62009-17-0 (3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro-)

3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro- structure
62009-17-0 structure
Product name:3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro-
CAS No:62009-17-0
MF:C11H17N3O4S
MW:287.335381269455
CID:460754
PubChem ID:12684273

3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro-
    • N-butyl-N-ethyl-5-nitropyridine-3-sulfonamide
    • SCHEMBL11642523
    • DTXSID20506812
    • 62009-17-0
    • CHEMBL27737
    • Inchi: InChI=1S/C11H17N3O4S/c1-3-5-6-13(4-2)19(17,18)11-7-10(14(15)16)8-12-9-11/h7-9H,3-6H2,1-2H3
    • InChI Key: IYKFCMBNHVSXED-UHFFFAOYSA-N
    • SMILES: CCCCN(CC)S(=O)(=O)C1=CN=CC(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.09411
  • Monoisotopic Mass: 287.09397721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 93.41

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